1-(4-Amino-3-methoxyphenyl)piperidin-4-ol

• IUPAC Name: 1-(4-amino-3-methoxyphenyl)piperidin-4-ol
• InChI: InChI=1S/C12H18N2O2/c1-16-12-8-9(2-3-11(12)13)14-6-4-10(15)5-7-14/h2-3,8,10,15H,4-7,13H2,1H3
• InChI Key: PLRKSIZPNZPJOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CCC(CC2)O)N
• Molecular Formula: C12H18N2O2
• DSSTOX Substance ID: DTXSID00722558
• Molecular Weight: 222.28 g/mol
• CAS RN: 761440-87-3

Description

“1-(4-Amino-3-methoxyphenyl)piperidin-4-ol” is a chemical compound with the molecular formula C12H18N2O2 and a molecular weight of 222.28. It’s also known as 1-(3-methoxybenzyl)-4-piperidinylamine.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H18N2O/c1-16-13-4-2-3-11(9-13)10-15-7-5-12(14)6-8-15/h2-4,9,12H,5-8,10,14H2,1H3.

Physical And Chemical Properties Analysis

The predicted boiling point of a similar compound, “1-(4-Methoxyphenyl)piperidin-3-ol”, is 372.3±37.0 °C, and the predicted density is 1.134±0.06 g/cm3.

Scientific Research Applications

Molecular Structure and Conformation

• Molecular Structure Analysis

  The molecule 2,6-Bis(3-methoxyphenyl)-3-methylpiperidin-4-one, related to the compound , demonstrates how bulky methoxyphenyl substituents influence the molecular structure, particularly impacting hydrogen bonding capabilities. The piperidine ring in this molecule adopts a distorted chair conformation (Nithya, Khan, Novanna, Hathwar, & Ng, 2009).

• Crystal Structure in Anticonvulsants

  The crystal structures of anticonvulsant compounds, including 1-[5-(4-methoxyphenyl)pyrimidin-2-yl]piperidin-4-ol, reveal insights into the orientation and conformation of these molecules. This information is essential for understanding how structural features influence their biological activity (Georges, Vercauteren, Evrard, & Durant, 1989).

Kinetics and Mechanisms in Reactions

• Study of Reaction Kinetics: The kinetics of reactions involving compounds like 3-methoxyphenyl 4-nitrophenyl thionocarbonates with various amines, including piperidine, provide insights into the reaction mechanisms and rate-determining steps. Such studies are crucial for developing efficient synthetic pathways and understanding the behavior of these compounds under different conditions (Castro, Leandro, Quesieh, & Santos, 2001).

Biological Applications and Investigations

• Antibacterial and Antioxidant Properties

  The synthesis and study of compounds like 1-(4-substituted-phenyl)-1-alkyl(aryl)-2-phenyl-3-piperidinopropan-1-ols have shown that some of these compounds exhibit moderate antibacterial activity. Additionally, certain hydrochlorides of these compounds demonstrate significant antioxidant properties (Гаспарян, Вардеванян, Егиазарян, Малакян, Баджинян, Авакимян, Паносян, & Геворгян, 2011).

• Cytotoxic Activity Against Cancer Cells

  The compound 3-amino-1-(2,5-dichlorophenyl)-8-methoxy-1H-benzo[f]chromene-2-carbonitrile, synthesized via a reaction involving a similar compound in an ethanolic piperidine solution, has been found to exhibit promising cytotoxic activities against various human cancer cell lines. This highlights the potential use of these compounds in cancer research (El Gaafary, Syrovets, Mohamed, Elhenawy, El-Agrody, Amr, Ghabbour, & Almehizia, 2021).

Mechanism of Action

Target of Action

The primary target of the compound 1-(4-Amino-3-methoxyphenyl)piperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and has been identified as the essential coreceptor in the process of HIV-1 entry .

Mode of Action

The compound this compound interacts with the CCR5 receptor, acting as an antagonist . This means it blocks the receptor, preventing the HIV-1 virus from entering the cell . The antagonistic activity of the compound has been evaluated using a ligand-induced calcium mobilization assay .

Biochemical Pathways

The action of this compound affects the HIV-1 entry pathway. By blocking the CCR5 receptor, it prevents the virus from entering the cell, thereby inhibiting the progression of the infection .

Pharmacokinetics

The compound was obtained via an efficient synthetic route and characterized by 1 h nmr, 13 c nmr, ms, and elemental analysis .

Result of Action

The result of the action of this compound is the inhibition of HIV-1 entry into cells. This is achieved by its antagonistic activity on the CCR5 receptor . Several derivatives of the compound had promising antagonistic activity, with one being particularly potent with an IC 50 of 1.28 μ M .

Synthesis routes and methods

Procedure details

A solution of 4-fluoro-2-(methyloxy)-1-nitrobenzene (3.0 g, 17.5 mmol), 4-hydroxypiperidine (1.77 g, 17.5 mmol) and potassium carbonate (2.9 g, 21 mmol) in DMSO was stirred for 24 h. The reaction was diluted with water and extracted three times with Ethyl acetate. The combined organic solutions were dried over MgSO4 and concentrated. The resulting residue was stirred in ethanol and acetic acid with 10% Pd/C under 30 psi of hydrogen for 16 hr. The reaction was filtered through a pad of celite, rinsed with Ethyl acetate. The filtrate was concentrated and dissolved in methylene chloride. The organic solution was washed with saturated sodium bicarbonate, dried over MgSO4, and concentrated to give 1-[4-amino-3-(methyloxy)phenyl]-4-piperidinol (2.44 g, 63% yield over 2 steps). 1H NMR (400 MHz, d6-DMSO) δ 6.49-6.45 (m, 2H), 6.27 (dd, J=8.4 and 2.4 Hz, 1H), 4.60 (d, J=4.0 Hz, 1 H), 4.18 (s, 2H), 3.71 (s, 3H), 3.54-3.48 (m, 1H), 3.25-3.22 (m, 2H), 2.63-2.56 (M, 2H), 1.80-1.76 (m, 2H), 1.51-1.42 (m, 2H).